Cas no 60628-96-8 (Bifonazole)

• Product Name: Bifonazole
• CAS No: 60628-96-8
• MF: C₂₂H₁₈N₂
• MW: 310.391725063324
• MDL: MFCD00865567
• CID: 57575
• PubChem ID: 2378
• Update Time: 2026-05-14

Bifonazole Chemical and Physical Properties

Names and Identifiers

• 1[4,ALPHA-DIPHENYLBENZYL]-IMIDAZOLE
• 1-[P,ALPHA-DIPHENYLBENZYL]IMIDAZOLE
• 1-[phenyl-(4-phenylphenyl)-methyl]imidazole
• BIFONAZOLE
• mycospor
• 1-((1,1’-biphenyl)-4-ylphenylmethyl)-1h-imidazol
• 1-((4-biphenylyl)phenylmethyl)-1h-imidazole
• 1-(alpha-(4-biphenylyl)benzyl)-imidazol
• 1-(alpha-(4-biphenylyl)benzyl)imidazole
• 1-[(1,1’-biphenyl)-4-ylphenylmethyl]-1H-Imidazole
• bayh4502
• bifonazol
• Biphenylylbenzylazole
• trifonazole
• 1-(p,α-diphenylbenzyl)imidazole
• BIFONAZOLE(PATENT-NOSUPPLY)
• 1-[α-(4-biphenyl)benzyl]-1H-imidazole
• 1H-Imidazole, 1-([1,1'-biphenyl]-4-ylphenylmethyl)-
• Amycor
• A-One-L
• (±)-Bifonazole
• 1-[phenyl-(4-phenylphenyl)methyl]imidazole
• (biphenyl-4-yl)phenyl-imidazol-1-ylmethane
• 1-(biphenyl-4-yl-phenyl-methyl)-1H-imidazole
• Azolmen
• Bifonazol [INN-Spanish]
• Bifonazolum
• rac-bifonazole
• 1-(α,4-Diphenylbenzyl)imidazole
• 1-(Biphenyl-4-yl(Phenyl)Methyl)-1H-Imidazole
• BAY H 4502
• Bifonazolum [INN-Latin]
• (+-)-1-(p,alpha-Diphenylbenzyl)imidazole
• 1-(p,alpha-Diphenylbenzyl)imidazole
• 1-[4,alpha-Diphenylbenzyl]-imidazole
• 1-([1,1'-Biphenyl]-4-yl(phen
• Bay H-4502
• Lianbenbianzuo
• Bifonazole

• MDL： MFCD00865567
• Inchi： 1S/C22H18N2/c1-3-7-18(8-4-1)19-11-13-21(14-12-19)22(24-16-15-23-17-24)20-9-5-2-6-10-20/h1-17,22H
• InChI Key： OCAPBUJLXMYKEJ-UHFFFAOYSA-N
• SMILES： N1(C([H])=NC([H])=C1[H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C=1[H]
• BRN： 0618427

Computed Properties

• Exact Mass: 310.14700
• Monoisotopic Mass: 310.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: White crystalline or crystalline powder, odorless, insoluble in water.
• Density: 1.1150 (rough estimate)
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2 oC
• Refractive Index: 1.7620 (estimate)
• Solubility: Soluble in DMSO
• PSA: 17.82000
• LogP: 5.18780
• Merck: 1213

Bifonazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： H302-H315-H318-H335-H412
• RTECS：NI3517000
• Hazardous Material Identification：
• Toxicity：LD50 in male mice, rats (mg/kg): 2629, 2854 orally (Schlüter)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bifonazole

Bifonazole (CAS No. 60628-96-8): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Bifonazole (CAS No. 60628-96-8) is a well-known antifungal agent belonging to the imidazole class of compounds. With its broad-spectrum activity against various fungal pathogens, bifonazole cream, bifonazole solution, and other formulations have become staples in dermatological treatments. This article delves into the chemical properties, mechanisms of action, applications, and current market trends of this versatile compound.

The molecular formula of bifonazole is C₂₂H₁₈N₂, and it appears as a white to off-white crystalline powder. Its IUPAC name is 1-[(4-biphenylyl)phenylmethyl]-1H-imidazole, reflecting its unique chemical structure. The compound exhibits low solubility in water but good solubility in organic solvents like ethanol and methanol, making it ideal for topical formulations.

From a pharmacological perspective, bifonazole antifungal works by inhibiting the synthesis of ergosterol, a crucial component of fungal cell membranes. This mechanism disrupts membrane integrity, leading to fungal cell death. Research shows particular efficacy against dermatophytes like Trichophyton rubrum and Candida albicans, answering common search queries about "how does bifonazole work" and "bifonazole mechanism of action".

In clinical practice, bifonazole uses primarily focus on treating superficial fungal infections. The bifonazole 1% cream formulation is particularly popular for athlete's foot (tinea pedis), jock itch (tinea cruris), and ringworm (tinea corporis). Recent studies have also explored its potential in treating pityriasis versicolor and seborrheic dermatitis, addressing trending searches about "bifonazole for skin fungus" and "bifonazole scalp treatment".

The global market for bifonazole products has shown steady growth, driven by increasing awareness of fungal infections and demand for OTC treatments. Pharmaceutical companies continue to develop innovative delivery systems, including bifonazole spray formulations and combination products with urea for enhanced penetration. Market analysts note particular growth in Asia-Pacific regions, correlating with searches for "bifonazole price" and "where to buy bifonazole".

When comparing bifonazole vs clotrimazole or other azole antifungals, studies indicate comparable efficacy but potential differences in treatment duration and side effect profiles. This addresses frequent consumer questions about "is bifonazole better than other antifungals". The typical bifonazole treatment duration ranges from 2-4 weeks, though some extended-release formulations may shorten this period.

Safety profile studies confirm that bifonazole side effects are generally mild, primarily including local irritation or burning sensations. This safety data responds to common concerns about "is bifonazole safe" and "bifonazole allergic reactions". The compound has pregnancy category C classification, prompting many searches for "bifonazole during pregnancy" that warrant medical consultation.

Recent scientific advancements have explored novel applications of bifonazole, including its potential anti-inflammatory properties and synergistic effects with other antimicrobial agents. These developments answer professional queries about "bifonazole research updates" and "new uses for bifonazole", positioning the compound for potential expanded indications.

From a formulation perspective, innovations in bifonazole dosage forms continue to emerge. Researchers are investigating nanoemulsions and transdermal delivery systems to enhance bioavailability, addressing technical searches about "bifonazole formulation challenges". These advancements could potentially reduce application frequency and improve patient compliance.

Quality control remains paramount in bifonazole manufacturing, with pharmacopeial standards specifying purity requirements and analytical methods. This information caters to industry professionals searching for "bifonazole HPLC method" or "bifonazole stability studies". Current good manufacturing practices ensure consistent quality across global suppliers.

Environmental considerations regarding bifonazole have gained attention, with studies examining its biodegradation and potential ecological impact. These findings respond to growing searches about "bifonazole environmental fate" and align with increasing regulatory focus on pharmaceutical environmental risk assessment.

Looking ahead, the bifonazole market outlook appears positive, with anticipated growth in both developed and emerging markets. The compound's established efficacy, favorable safety profile, and ongoing formulation innovations position it well against newer antifungal agents. This perspective addresses investor queries about "bifonazole market growth" and "future of azole antifungals".

For healthcare providers and patients alike, understanding proper bifonazole application techniques maximizes therapeutic outcomes. Best practices include cleaning and drying affected areas before application, using the medication for the full prescribed duration, and avoiding occlusive dressings unless directed. These practical tips respond to common patient questions about "how to use bifonazole cream" and "bifonazole application frequency".

In conclusion, bifonazole (CAS No. 60628-96-8) remains a valuable tool in managing fungal skin infections, with its chemical stability, proven efficacy, and ongoing research potential. As both consumers and professionals continue to search for information on "bifonazole brand names", "bifonazole efficacy studies", and "latest bifonazole research", this comprehensive overview provides timely, accurate information to meet diverse informational needs.